Cas no 2309735-58-6 (N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide
• CAS No: 2309735-58-6
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 6168851
• PubChem ID: 132451490
• Update Time: 2025-07-16

N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide
• AKOS040704610
• N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2,5-dimethylfuran-3-carboxamide
• N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2,5-dimethylfuran-3-carboxamide
• F6571-1704
• N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-2,5-dimethylfuran-3-carboxamide
• 2309735-58-6

• Inchi： 1S/C14H21NO5/c1-10-7-12(11(2)20-10)13(17)15-8-14(19-6-4-16)3-5-18-9-14/h7,16H,3-6,8-9H2,1-2H3,(H,15,17)
• InChI Key： BKTJDNFBDGAZFA-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C2C=C(C)OC=2C)=O)(C1)OCCO

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9Ų

Additional information on N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide

Professional Introduction to N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide (CAS No: 2309735-58-6)

N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide (CAS No: 2309735-58-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both hydroxyl and amide functional groups in its structure suggests potential biological activity, making it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The compound's name, rich in chemical descriptors, highlights its structural uniqueness. The 3-(2-hydroxyethoxy)oxolan-3-ylmethyl moiety introduces a cyclic ether backbone with an ethylene oxide side chain, while the 2,5-dimethylfuran-3-carboxamide part contributes a furan ring system with two methyl substituents and an amide group. This combination of structural features not only imparts distinct chemical properties but also opens up avenues for diverse synthetic modifications and functional applications.

In recent years, there has been a surge in research focused on the development of bioactive molecules derived from heterocyclic compounds. Furan derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities and ease of functionalization. The amide functionality in N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide is particularly noteworthy, as amides are well-known for their role as pharmacophores in numerous therapeutic agents. The hydroxyl group further enhances the compound's potential reactivity, enabling various chemical transformations that could be exploited in drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in the development of novel chemical entities.

The biological evaluation of N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide has revealed intriguing preliminary findings that warrant further investigation. Preliminary assays suggest that the compound exhibits modulatory activity on certain enzymatic pathways, which could be relevant to treating various diseases. Specifically, its interaction with enzymes involved in inflammation and oxidative stress pathways has been observed in vitro. These findings align with current trends in medicinal chemistry aimed at identifying molecules that can modulate these critical biological processes.

The structural features of this compound also make it an attractive scaffold for structure-based drug design. Computational modeling studies have been conducted to explore its binding interactions with potential target proteins. These studies indicate that the compound can effectively engage with specific binding pockets on target enzymes and receptors, suggesting its potential as a lead compound for further optimization. The ability to predict and manipulate such interactions is crucial for developing drugs with high specificity and efficacy.

The development of novel synthetic routes to N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide is another area of active research. Researchers are exploring sustainable synthetic methodologies that minimize waste and improve atom economy. Green chemistry principles are being integrated into these synthetic strategies to ensure environmental compatibility while maintaining high yields and purity standards. Such efforts are essential for advancing the field towards more sustainable pharmaceutical manufacturing practices.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable building block for designing novel materials with specialized properties. For instance, its ability to form stable complexes with other molecules could be exploited in the development of new drug delivery systems or sensors. These interdisciplinary applications highlight the versatility of this compound and its potential impact on multiple scientific domains.

In conclusion, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylfuran-3-carboxamide (CAS No: 2309735-58-6) represents a fascinating subject of study in pharmaceutical chemistry and bioorganic synthesis. Its intricate molecular architecture, combined with preliminary biological activity and synthetic versatility, positions it as a promising candidate for further exploration in drug discovery and material science. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to make significant contributions to various scientific fields.